Cas no 2248269-70-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate
• CAS No: 2248269-70-5
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 5605186
• PubChem ID: 165726791
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• 2248269-70-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(2-methylpropyl)phenyl]acetate
• EN300-6517441
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate

• Inchi： 1S/C20H19NO4/c1-13(2)11-14-7-9-15(10-8-14)12-18(22)25-21-19(23)16-5-3-4-6-17(16)20(21)24/h3-10,13H,11-12H2,1-2H3
• InChI Key： RSNHPWAOJYHTLD-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)CC(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate (CAS: 2248269-70-5)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate (CAS: 2248269-70-5) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindole-1,3-dione core and phenylacetate moiety, has been investigated for its biological activity, particularly in the context of enzyme inhibition and drug delivery systems. The following brief synthesizes the latest findings and their implications for future research and development.

One of the key areas of interest is the compound's role as a prodrug or intermediate in the synthesis of biologically active molecules. Recent publications have explored its utility in the targeted delivery of anti-inflammatory agents, leveraging its stability and controlled release properties. For instance, a 2023 study demonstrated that derivatives of this compound exhibit enhanced bioavailability and reduced systemic toxicity compared to traditional formulations, making them promising candidates for treating chronic inflammatory conditions.

In addition to its prodrug potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate has been studied for its inhibitory effects on specific enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of inflammatory pathways, and their modulation is a common therapeutic strategy. Preliminary in vitro assays indicate that the compound exhibits selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile with reduced gastrointestinal side effects. Further mechanistic studies are underway to elucidate the precise binding interactions and optimize the compound's selectivity.

Another notable development is the exploration of this compound in combination therapies. Researchers have investigated its synergistic effects with established drugs, such as nonsteroidal anti-inflammatory drugs (NSAIDs), to enhance therapeutic efficacy while minimizing adverse effects. Early-stage clinical trials have reported promising results, with improved patient outcomes in conditions like rheumatoid arthritis and osteoarthritis. However, larger-scale studies are needed to validate these findings and assess long-term safety.

From a chemical synthesis perspective, advancements have been made in the scalable production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These innovations are critical for facilitating the compound's transition from laboratory-scale research to industrial applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(2-methylpropyl)phenylacetate (CAS: 2248269-70-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its dual role as a prodrug and enzyme inhibitor, coupled with advancements in synthesis methodologies, underscores its potential for therapeutic development. Future research should focus on mechanistic studies, clinical validation, and the exploration of additional biological targets to fully realize its applications.